Cas no 6707-12-6 (5-(Hydroxymethyl)-5-bicyclo2.2.1hept-2-enylmethanol)

• Product Name: 5-(Hydroxymethyl)-5-bicyclo2.2.1hept-2-enylmethanol
• CAS No: 6707-12-6
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• MDL: MFCD00167595
• CID: 46959
• PubChem ID: 87573950
• Update Time: 2025-04-18

5-(Hydroxymethyl)-5-bicyclo2.2.1hept-2-enylmethanol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2,2-diyldimethanol
• 5-Norbornene-2,2-dimethanol
• [5-(hydroxymethyl)-5-bicyclo[2.2.1]hept-2-enyl]methanol
• NDM
• Bicyclo[2.2.1]hept-5-ene-2,2-dimethanol
• 2,2-Bis(hydroxymethyl)-5-norbornene
• DSHXMENPUICESR-UHFFFAOYSA-N
• Bicyclo(2.2.1)hept-5-ene-2,2-dimethanol
• 4,4-Di(hydroxymethyl)bicyclo(2.2.1)heptene
• 2,6-dichloro-6-methylphenol
• Norborna-5-ene-2,2-dimethanol
• 2,2-bishydroxymethyl-5-norbornene
• 2,2-di-hydroxymethylnorborn-5-ene
• SBB060489
• 2,2-di-hydroxymethyl-norborn-5-ene
• 2,2-Bis(hydroxymet
• DTXSID30884330
• N0636
• AS-65831
• [2-(hydroxymethyl)-2-bicyclo[2.2.1]hept-5-enyl]methanol
• [2-(hydroxymethyl)bicyclo[2.2.1]hept-5-en-2-yl]methanol
• SCHEMBL466190
• AKOS003368786
• 6707-12-6
• FT-0694858
• 5-Norbornene-2.2-dimethanol
• DB-003107
• 5-(Hydroxymethyl)-5-bicyclo2.2.1hept-2-enylmethanol

• MDL： MFCD00167595
• Inchi： 1S/C9H14O2/c10-5-9(6-11)4-7-1-2-8(9)3-7/h1-2,7-8,10-11H,3-6H2
• InChI Key： DSHXMENPUICESR-UHFFFAOYSA-N
• SMILES： OCC1(CO)CC2C=CC1C2

Computed Properties

• Exact Mass: 154.09900
• Monoisotopic Mass: 154.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 0.4

Experimental Properties

• Density: 1.15
• Melting Point: 111.0 to 115.0 deg-C
• Boiling Point: 252.9 ºC at 760 mmHg
• Flash Point: 118.3 ºC
• Refractive Index: 1.543
• PSA: 40.46000
• LogP: 0.55340

5-(Hydroxymethyl)-5-bicyclo2.2.1hept-2-enylmethanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols